Cas no 2059976-02-0 (Imino(methyl)(2-methylpropyl)-lambda6-sulfanone)

• Product name: Imino(methyl)(2-methylpropyl)-lambda6-sulfanone
• CAS No: 2059976-02-0
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• MDL: MFCD30502571
• CID: 5153673
• PubChem ID: 118931484

Imino(methyl)(2-methylpropyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Imino(methyl)(2-methylpropyl)-lambda6-sulfanone
• Imino-methyl-(2-methylpropyl)-oxo-lambda6-sulfane

• MDL： MFCD30502571
• Inchi： 1S/C5H13NOS/c1-5(2)4-8(3,6)7/h5-6H,4H2,1-3H3
• InChI Key： ZWMHGNZKFRFIMM-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)C)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3

Additional information on Imino(methyl)(2-methylpropyl)-lambda6-sulfanone

Exploring Imino(methyl)(2-methylpropyl)-lambda6-sulfanone (CAS No. 2059976-02-0): Properties, Applications, and Innovations

Imino(methyl)(2-methylpropyl)-lambda6-sulfanone (CAS No. 2059976-02-0) is a specialized sulfur-containing compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its imino and sulfanone functional groups, offers a versatile platform for synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its role in advanced materials, pharmaceutical intermediates, and catalysis, making it a subject of growing interest in scientific literature and patent filings.

The molecular structure of Imino(methyl)(2-methylpropyl)-lambda6-sulfanone features a lambda6-sulfanone core, which distinguishes it from conventional sulfoxides or sulfones. This high-valent sulfur center contributes to its reactivity and stability, enabling applications in asymmetric synthesis and ligand design. Recent studies highlight its potential as a chiral auxiliary or organocatalyst, aligning with the broader trend toward sustainable and efficient chemical processes. The compound’s methylpropyl side chain further enhances its solubility in organic solvents, facilitating its use in homogeneous reaction systems.

In the context of drug discovery, Imino(methyl)(2-methylpropyl)-lambda6-sulfanone has emerged as a valuable scaffold for designing bioactive molecules. Its imino group can participate in hydrogen bonding and coordinate with metal ions, making it a candidate for chelation therapy or enzyme inhibition. Pharmaceutical researchers are investigating its derivatives for potential anti-inflammatory and antimicrobial properties, addressing global health challenges such as antibiotic resistance. These developments resonate with current searches for “novel sulfur-based therapeutics” and “green chemistry in drug development.”

From an industrial perspective, the compound’s stability under mild conditions makes it suitable for polymer modification and surface functionalization. Companies specializing in high-performance coatings and adhesives are evaluating its utility in enhancing material durability and adhesion properties. Additionally, its compatibility with photocatalysis aligns with the rising demand for energy-efficient chemical processes, a topic frequently searched in relation to “sustainable manufacturing.”

Environmental considerations also play a role in the compound’s appeal. Unlike traditional sulfur reagents, Imino(methyl)(2-methylpropyl)-lambda6-sulfanone exhibits lower toxicity and reduced environmental persistence, addressing regulatory pressures and consumer demand for eco-friendly chemicals. This aspect is particularly relevant given the increasing online queries about “safe alternatives to hazardous reagents” and “green chemistry metrics.”

Looking ahead, the integration of computational chemistry and machine learning is expected to accelerate the exploration of Imino(methyl)(2-methylpropyl)-lambda6-sulfanone derivatives. Predictive models can optimize its synthesis pathways and identify novel applications, bridging the gap between academic research and industrial deployment. As the scientific community continues to unravel its potential, this compound is poised to become a cornerstone in next-generation chemical innovation.